Cas no 2034274-85-4 (N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide)

• Product Name: N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide
• CAS No: 2034274-85-4
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5925518
• PubChem ID: 91813719
• Update Time: 2025-05-22

N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide
• N-(3-imidazol-1-ylpropyl)-4-(1,3-thiazol-2-yloxy)benzamide
• N-(3-(1H-imidazol-1-yl)propyl)-4-(thiazol-2-yloxy)benzamide
• F6445-0557
• AKOS025315459
• 2034274-85-4
• N-[3-(1H-imidazol-1-yl)propyl]-4-(1,3-thiazol-2-yloxy)benzamide

• Inchi： 1S/C16H16N4O2S/c21-15(18-6-1-9-20-10-7-17-12-20)13-2-4-14(5-3-13)22-16-19-8-11-23-16/h2-5,7-8,10-12H,1,6,9H2,(H,18,21)
• InChI Key： MEXWFHCKQRUSBD-UHFFFAOYSA-N
• SMILES： C(NCCCN1C=NC=C1)(=O)C1=CC=C(OC2=NC=CS2)C=C1

Computed Properties

• Exact Mass: 328.09939694g/mol
• Monoisotopic Mass: 328.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide

N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide: A Comprehensive Overview

The compound CAS No 2034274-85-4, also known as N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, material science, and other advanced research fields.

The molecular structure of N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide comprises a benzamide core with substituents that include an imidazole and a thiazole group. These functional groups contribute to its versatile chemical properties. The imidazole ring, a five-membered heterocycle containing nitrogen atoms, is known for its aromaticity and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Similarly, the thiazole group, another heterocyclic structure with sulfur and nitrogen atoms, adds electron-withdrawing properties and enhances the molecule's stability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, ensuring high purity and yield. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the process. The compound's stability under different conditions has also been investigated, revealing its resilience to thermal and chemical degradation.

In terms of biological activity, N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide has shown promise in several assays. Studies indicate that it exhibits moderate to high potency against specific enzyme targets, making it a candidate for drug development in areas such as oncology and neurodegenerative diseases. Its ability to modulate cellular signaling pathways has been particularly intriguing for researchers exploring therapeutic interventions.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Researchers have investigated its potential in organic electronics, where its ability to conduct electricity efficiently could pave the way for innovative device applications.

Moreover, the environmental impact of synthesizing and using this compound has been a topic of interest. Efforts are being made to develop eco-friendly synthesis routes that minimize waste and reduce energy consumption. These sustainability considerations align with global trends toward greener chemical practices.

In conclusion, CAS No 2034274-85-4 or N-3-(1H-imidazol-1-yl)propyl-4-(1,3-thiazol-2-yloxy)benzamide represents a multifaceted molecule with vast potential across diverse scientific domains. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance in modern chemical research.